4-bromo-2-chloro-6-methoxybenzaldehyde
Overview
Description
4-bromo-2-chloro-6-methoxybenzaldehyde (BCM) is an aromatic compound that is widely used in the synthesis of various pharmaceuticals and other compounds. It is a versatile reagent that can be used for both organic and inorganic synthesis and has been used in a variety of scientific research applications.
Mechanism of Action
The mechanism of action of 4-bromo-2-chloro-6-methoxybenzaldehyde is not fully understood. It is believed that 4-bromo-2-chloro-6-methoxybenzaldehyde acts as an electrophile in organic synthesis, allowing it to react with nucleophiles such as alcohols, amines, and carboxylic acids. Additionally, 4-bromo-2-chloro-6-methoxybenzaldehyde can act as a Lewis acid, allowing it to react with Lewis bases such as amines and phosphines.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-2-chloro-6-methoxybenzaldehyde are not well understood. However, it is believed that 4-bromo-2-chloro-6-methoxybenzaldehyde may have the potential to interact with proteins and enzymes, which could lead to changes in biochemical and physiological processes. Additionally, 4-bromo-2-chloro-6-methoxybenzaldehyde has been shown to have a weak mutagenic potential, which could lead to changes in genetic material.
Advantages and Limitations for Lab Experiments
4-bromo-2-chloro-6-methoxybenzaldehyde is a versatile reagent that can be used for both organic and inorganic synthesis. It is relatively inexpensive and easy to obtain, making it a popular choice for laboratory experiments. However, 4-bromo-2-chloro-6-methoxybenzaldehyde is highly reactive and can be toxic if not handled properly, so it is important to take proper safety precautions when working with it in the laboratory.
Future Directions
There are a variety of potential future directions for 4-bromo-2-chloro-6-methoxybenzaldehyde research. Further research could be done to better understand the biochemical and physiological effects of 4-bromo-2-chloro-6-methoxybenzaldehyde and how it interacts with proteins and enzymes. Additionally, further research could be done to develop more efficient and cost-effective synthesis methods for 4-bromo-2-chloro-6-methoxybenzaldehyde. Finally, further research could be done to explore the potential applications of 4-bromo-2-chloro-6-methoxybenzaldehyde in other scientific fields, such as materials science and nanotechnology.
Synthesis Methods
4-bromo-2-chloro-6-methoxybenzaldehyde is synthesized through a variety of methods, including the Grignard reaction, Friedel-Crafts alkylation, and the Williamson ether synthesis. In the Grignard reaction, 4-bromo-2-chloro-6-methoxybenzaldehyde is synthesized by reacting a bromoalkane with a chloroalkane in the presence of a Grignard reagent. In the Friedel-Crafts alkylation, 4-bromo-2-chloro-6-methoxybenzaldehyde is synthesized by reacting an aromatic compound with an alkyl halide in the presence of a Lewis acid catalyst. In the Williamson ether synthesis, 4-bromo-2-chloro-6-methoxybenzaldehyde is synthesized by reacting an alcohol with an alkyl halide in the presence of a base.
Scientific Research Applications
4-bromo-2-chloro-6-methoxybenzaldehyde has been used in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals, such as antifungal agents and anti-inflammatory drugs. 4-bromo-2-chloro-6-methoxybenzaldehyde has also been used in the synthesis of organic compounds, such as dyes, fragrances, and surfactants. Additionally, 4-bromo-2-chloro-6-methoxybenzaldehyde has been used in the synthesis of inorganic compounds, such as catalysts and pigments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2-chloro-6-methoxybenzaldehyde involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methoxybenzaldehyde", "sodium hydroxide", "bromine", "chlorine" ], "Reaction": [ "Step 1: 4-methoxybenzaldehyde is treated with sodium hydroxide to form the corresponding phenoxide.", "Step 2: Bromine is added to the phenoxide solution to form 4-bromo-2-methoxybenzaldehyde.", "Step 3: Chlorine is added to the reaction mixture to replace the methoxy group with a chlorine atom, forming 4-bromo-2-chloro-6-methoxybenzaldehyde." ] } | |
CAS RN |
1936128-86-7 |
Product Name |
4-bromo-2-chloro-6-methoxybenzaldehyde |
Molecular Formula |
C8H6BrClO2 |
Molecular Weight |
249.5 |
Purity |
93 |
Origin of Product |
United States |
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